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Introduction

Intestinal organoids are complex, self-organizing 3D structures derived from intestinal stem cells (ISCs) that

recapitulate the cellular diversity and functional characteristics of the native intestinal epithelium [1] [2].

These models have become invaluable for studying intestinal physiology, disease modeling, and drug

discovery.

Rosavin (Rov), a characteristic glycoside from Rhodiola rosea, has demonstrated promising protective

effects in a mouse model of acute colitis, showing efficacy in reducing inflammation and promoting the

regeneration of the intestinal epithelial barrier [3]. A key mechanism identified was the enhancement of key

intestinal epithelial cell populations, including Lgr5+ stem cells, Lyz1+ Paneth cells, and Muc2+ goblet

cells [3]. This application note provides a detailed protocol for utilizing mouse intestinal organoids to

investigate the cytoprotective and proliferative effects of Rosavin, enabling mechanistic studies in a

controlled in vitro environment.

Experimental Workflow
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The diagram below outlines the complete experimental procedure from organoid establishment to endpoint

analysis.

Materials and Reagents

Animals: Male C57BL/6J mice (6–8 weeks) [3].
Crypt Isolation: Phosphate-buffered saline (PBS) without Mg²⁺ or Ca²⁺, 5 mM EDTA, Primocin [3]

[4].
Basement Membrane Extract (BME): Cultrex Reduced Growth Factor BME Type II or Corning

Matrigel [3] [4].
Organoid Growth Medium: IntestiCult Organoid Growth Medium (Mouse) [3] [2].

Test Compound: Rosavin (Rov), purity >99% [3].
Injury Inducer: Recombinant mouse TNF-α [3].

Detailed Methodology

4.1. Isolation of Mouse Intestinal Crypts

Euthanize a mouse and dissect to obtain the proximal segment of the small intestine.

Flush the intestinal lumen with cold PBS to remove content.
Open the intestine longitudinally and cut into 2–5 mm pieces.

Wash tissue pieces vigorously with cold PBS on a shaker.
Incubate tissues in 5 mM EDTA in PBS for 15–30 minutes on ice.

Remove EDTA and vigorously suspend tissues in cold PBS to release crypts.
Filter the suspension through a 70-100 µm strainer to remove debris.

Pellet the crypts by centrifugation at 450 × g for 3–5 minutes [3] [2] [4].

4.2. Organoid Establishment and Culture

Resuspend the pelleted crypts in an appropriate volume of chilled BME/Matrigel.

Plate 30-50 µL of the crypt-BME suspension as domes in the center of a pre-warmed 24-well or 96-
well plate.

Polymerize the domes by incubating the plate at 37°C for 15–30 minutes.
Carefully overlay each dome with the appropriate volume of IntestiCult Organoid Growth Medium.

Refresh the medium every 2–3 days. Budding organoids should be visible within 2–4 days, reaching
maturity in 5–7 days [3] [2].
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4.3. Rosavin Treatment and Injury Induction The table below outlines the recommended treatment groups

and concentrations based on current literature.

Table 1: Experimental Treatment Groups for Rosavin Study

Group Description Key Parameters Rationale & Reference

Control Healthy organoids
in OGM.

N/A Baseline for normal growth
and morphology.

Rosavin
Only

Test for intrinsic
effects.

50 µM, 100 µM [5] Assess any standalone impact
on organoid health.

TNF-α
Injury

Inflamed model
control.

500 ng/mL for 24h [3] Establishes a damage
baseline for comparison.

TNF-α +
Rosavin

Investigate
protective effect.

500 ng/mL TNF-α + 50 µM
Rosavin (co-treatment) [3] [5]

Core test for Rosavin's efficacy
against inflammation.

Note on Rosavin Concentration: While 50 µM has been used effectively with human osteoblasts [5], the

optimal concentration for intestinal organoids should be determined empirically via a dose-response curve.

Concentrations of 12.5 and 25 mg/kg were effective in an in vivo mouse model of colitis [3].

Endpoint Analysis

To comprehensively evaluate the effects of Rosavin, the following analytical methods are recommended.

5.1. Morphological Analysis

Imaging: Use brightfield microscopy to capture images of organoids. Assess organoid size, budding
efficiency (a proxy for stem cell activity), and overall structural integrity [4].

Viability Assays: Employ assays like CellTiter-Glo 3D to quantify cell viability after treatment [4].

5.2. Molecular and Functional Analyses

Immunofluorescence (IF) / Immunohistochemistry (IHC): Stain organoid sections or whole mounts
to quantify key cell types and proteins.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s541818?utm_src=pdf-body
https://www.smolecule.com/products/s541818?utm_src=pdf-body
https://www.mdpi.com/1422-0067/26/13/6075
https://pmc.ncbi.nlm.nih.gov/articles/PMC11380858/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11380858/
https://www.mdpi.com/1422-0067/26/13/6075
https://www.smolecule.com/products/s541818?utm_src=pdf-body
https://www.mdpi.com/1422-0067/26/13/6075
https://pmc.ncbi.nlm.nih.gov/articles/PMC11380858/
https://www.smolecule.com/products/s541818?utm_src=pdf-body
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2025.1508820/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2025.1508820/full
https://www.smolecule.com/products/s541818?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Targets: LGR5 (stem cells), Lysozyme (Paneth cells), Muc2 (goblet cells), ZO-1/Occludin (tight

junctions) [3].
TUNEL Assay: Quantify the number of apoptotic cells to assess protection against TNF-α-induced

damage [3].
EdU Assay: Measure epithelial cell proliferation by incorporating EdU into newly synthesized DNA

[3].
RNA Sequencing: For a global, unbiased view, perform RNA sequencing to observe genetic

alteration profiles and identify upregulated pathways related to epithelial proliferation and defensin
secretion [3].

Anticipated Results & Mechanism of Action

Based on the foundational in vivo and in vitro study, Rosavin treatment in the TNF-α + Rosavin group is

expected to:

Improve organoid survival and budding efficiency compared to the TNF-α injury group.

Reduce apoptosis.
Restore the expression levels of key intestinal stem cell and differentiation markers (Lgr5, Lyz1,

Muc2) [3].

The proposed mechanism by which Rosavin exerts its protective effects, based on RNA sequencing data,

involves the upregulation of genes critical for epithelial proliferation and barrier function [3]. The following

diagram illustrates this proposed signaling mechanism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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